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Compound of Interest

Compound Name: 2-Phenoxyethyl methacrylate

Cat. No.: B083153

An In-depth Technical Guide to 2-Phenoxyethyl Methacrylate

This guide provides a comprehensive overview of 2-Phenoxyethyl methacrylate (POEMA), a
functional methacrylate monomer. It is intended for researchers, scientists, and professionals in
drug development and polymer chemistry, offering detailed information on its synonyms,
chemical properties, and relevant experimental procedures.

Synonyms and Alternative Names

2-Phenoxyethyl methacrylate is known by several alternative names in scientific literature
and commercial products.[1][2][3][4][5][6] A comprehensive list of these synonyms is provided
below for clear identification and literature searching.
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Synonym Reference

Methacrylic Acid 2-Phenoxyethyl Ester [1114]

Ethylene Glycol Monophenyl Ether Methacrylate  [1]

Phenoxyethylmethacrylate [2][3][4]1[6]
B-PHENOXYETHYL METHACRYLATE [2][4]
2-Phenoxyethyl methacrylate(PHEMA) [2][4]
Methacrylicacid,2-phenoxyethylester [2][4]
2-Methylacrylic acid 2-phenoxyethyl ester [21[3][4][6]

2-Propenoic acid, 2-methyl-, 2-phenoxyethyl
[31[51[6]

ester

Sartomer 340 (SR 340) [5]
Light Acrylate PO [5]
Light Ester PO [5]
NK Ester PHE 1G [5]
FA 310M [5]
2-Phenoxyethylene glycol methacrylate [5]
2-Phenoxyethyl 2-methylprop-2-enoate [5]
Miramer M 141 [5]

Physicochemical Properties

The following table summarizes the key quantitative physicochemical properties of 2-
Phenoxyethyl methacrylate.
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Property Value Reference
CAS Number 10595-06-9 [11[2][3][5]16]
Molecular Formula C12H1403 [1112][3]1[4][6]
Molecular Weight 206.24 g/mol [1112][4]116]
Density 1.079 g/cm3 [31[5][6]
Boiling Point 130-132 °C at 8 mmHg [3][6]
Flash Point 100 °C [31[6]
Refractive Index (n20/D) 1.513 [21[3][4]1[5][6]
Water Solubility 230 mg/L at 20 °C [3][6]
Vapor Pressure 0.35Paat25°C [31[6]
Applications

2-Phenoxyethyl methacrylate is a versatile monomer utilized in a variety of applications
owing to its unique properties. The phenoxyethyl group contributes to enhanced adhesion,
thermal stability, and chemical resistance.[7]

o Coatings and Paints: It improves adhesion, scratch resistance, and weatherability in
protective coatings.[7]

o Adhesives and Sealants: This monomer enhances the bonding strength and flexibility of
industrial adhesives.[2][4][7]

o 3D Printing Resins: It is used in UV-curable formulations to improve the durability, resolution,
and mechanical performance of printed objects.[7]

o Optical and Electronic Coatings: POEMA provides transparency and chemical resistance for
lenses, touchscreens, and electronic displays.[7]

o Polymer Modifiers: It can be incorporated into polymer structures to enhance flexibility and
impact resistance.[7]
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» Biomedical Applications: While research on POEMA itself is specific, related methacrylate
polymers like Poly(2-hydroxyethyl methacrylate) (PHEMA) are extensively studied for drug
delivery systems, hydrogels, and contact lenses due to their biocompatibility.[8][9][10][11][12]

Experimental Protocols

Detailed experimental protocols for the synthesis and polymerization of 2-Phenoxyethyl
methacrylate are not readily available in the provided search results. However, the
polymerization of methacrylate monomers, particularly structurally similar ones like 2-
hydroxyethyl methacrylate (HEMA) and methyl methacrylate (MMA), follows well-established
procedures. The following sections describe generalized protocols that can be adapted for 2-
Phenoxyethyl methacrylate.

Monomer Purification

Prior to polymerization, it is often necessary to purify the monomer to remove inhibitors (like
hydroquinone and monomethyl ether hydroquinone, which are often added for stabilization)
and other impurities.

General Procedure:

e Washing: The monomer can be washed with an aqueous alkali solution (e.g., 5% NaOH) to
remove acidic inhibitors, followed by washing with deionized water until the washings are
neutral.[13]

e Drying: The washed monomer is then dried over an anhydrous salt such as MgSO4 or
CaCl2.[13][14]

« Distillation: The dried monomer is distilled under reduced pressure to achieve high purity.[14]

« Inhibitor Removal by Column Chromatography: An alternative method involves passing the
monomer through a column of a suitable adsorbent like neutral alumina to remove the
inhibitor.[14]

Free Radical Polymerization

This is a common method for synthesizing polymers from methacrylate monomers.
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Materials:

2-Phenoxyethyl methacrylate (purified)

Initiator (e.g., 2,2'-Azobisisobutyronitrile - AIBN, or a peroxide initiator)[13]

Solvent (e.g., 1,4-dioxane, toluene, or methyl ethyl ketone)[13]

Reaction vessel (e.g., Schlenk flask)

Inert gas supply (Nitrogen or Argon)

Procedure:

The purified monomer and solvent are added to the reaction vessel.

The initiator is added to the mixture.

The solution is degassed by several freeze-pump-thaw cycles or by bubbling an inert gas
(N2 or Ar) through it for a period of time to remove dissolved oxygen, which can inhibit
polymerization.[13][14]

The reaction vessel is sealed and heated to a specific temperature (e.g., 50-90 °C) in a
thermostated oil bath to initiate polymerization.[14]

The polymerization is allowed to proceed for a predetermined time to achieve the desired

conversion.

The reaction is terminated, often by cooling the mixture and exposing it to air.[14]

The resulting polymer is precipitated in a non-solvent (e.g., diethyl ether/hexane mixture),
filtered, and dried in a vacuum oven until a constant weight is achieved.[13]

Atom Transfer Radical Polymerization (ATRP)

ATRP is a controlled radical polymerization technique that allows for the synthesis of polymers

with well-defined molecular weights and low polydispersity.

Materials:
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o 2-Phenoxyethyl methacrylate (purified)

« Initiator (e.g., an alkyl halide like ethyl 2-bromoisobutyrate)[15]

o Catalyst (e.g., a copper(l) halide like CuBr or CuCl)[15]

e Ligand (e.g., a bipyridine derivative like 2,2'-bipyridine or N,N,N’,N",N"-
pentamethyldiethylenetriamine - PMDETA)[14]

e Solvent (e.g., a mixture of methyl ethyl ketone and 1-propanol, or diphenyl ether)[15]

e Reaction vessel (e.g., Schlenk flask)

 Inert gas supply (Nitrogen or Argon)

Procedure:

e The monomer, solvent, and catalyst (e.g., CuCI2 if using AGET ATRP) are added to a
Schlenk flask and deoxygenated.[14]

 In a separate flask, the catalyst (e.g., CuBr) and ligand are added and the flask is evacuated
and backfilled with inert gas.

o The deoxygenated monomer solution is transferred to the catalyst/ligand mixture via a
cannula.

e The initiator is then added via syringe to start the polymerization.

e The reaction is stirred at a specific temperature (e.g., 50-90 °C).[14][15]

o Samples may be taken periodically to monitor the conversion and molecular weight
evolution.

e The polymerization is stopped by exposing the catalyst to air.

o The polymer is typically purified by passing the solution through a column of neutral alumina
to remove the copper catalyst, followed by precipitation in a non-solvent.
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Workflow Visualizations

The following diagrams illustrate generalized workflows relevant to the use of 2-Phenoxyethyl
methacrylate.
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General Workflow for Free Radical Polymerization
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Caption: Workflow for Free Radical Polymerization.
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Conceptual Application in Drug Delivery
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Caption: Application in Drug Delivery Systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083153#synonyms-and-alternative-names-for-2-
phenoxyethyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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